Cas no 1164538-70-8 ((5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile)

• Product Name: (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile
• CAS No: 1164538-70-8
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• MDL: MFCD00139250
• CID: 4574471
• Update Time: 2025-10-31

(5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile
• 2-OXO-4-PHENYL-5-(PHENYLMETHYLENE)-2,5-DIHYDRO-3-FURANCARBONITRILE
• 3-Furancarbonitrile, 2,5-dihydro-2-oxo-4-phenyl-5-(phenylmethylene)-, (5Z)-

• MDL： MFCD00139250
• Inchi： 1S/C18H11NO2/c19-12-15-17(14-9-5-2-6-10-14)16(21-18(15)20)11-13-7-3-1-4-8-13/h1-11H/b16-11-
• InChI Key： PEODVUVNVGIRIB-WJDWOHSUSA-N
• SMILES： O1/C(=C\C2=CC=CC=C2)/C(C2=CC=CC=C2)=C(C#N)C1=O

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile

Research Brief on (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile (CAS: 1164538-70-8)

The compound (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile (CAS: 1164538-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile as a key intermediate in the synthesis of biologically active molecules. Its furanone core, coupled with the phenyl and phenylmethylidene substituents, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of novel anti-inflammatory and anticancer agents, leveraging its ability to modulate key signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was synthesized via a multi-step reaction sequence, starting from readily available precursors. The synthetic route was optimized to achieve high yields and purity, which is critical for subsequent biological evaluations. The study also reported the compound's inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression.

Another significant finding comes from a recent preprint on bioRxiv, where researchers investigated the compound's potential as a kinase inhibitor. Using in vitro assays, the team demonstrated that (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile exhibits selective inhibition against certain tyrosine kinases, which are often dysregulated in various cancers. These findings suggest its promise as a targeted therapy for kinase-driven malignancies.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research is focused on derivatizing the core structure to improve its drug-like properties while retaining its biological activity.

In conclusion, (5Z)-2-oxo-4-phenyl-5-(phenylmethylidene)-2,5-dihydrofuran-3-carbonitrile (CAS: 1164538-70-8) represents a promising scaffold for the development of novel therapeutics. Its dual role as an anti-inflammatory and anticancer agent, coupled with its synthetic accessibility, makes it a valuable candidate for further investigation. Future studies should prioritize optimizing its pharmacological properties and elucidating its mechanism of action in greater detail.